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Compound of Interest

Compound Name: Methyl 2-chloro-5-ethoxybenzoate

Cat. No.: B15383537

Get Quote

A Versatile Scaffold for P2X7 Receptor Antagonists
and Medicinal Chemistry
Executive Summary
2-Chloro-5-ethoxybenzoic acid (CAS 1621681-59-1) represents a specialized pharmacophore

in modern medicinal chemistry.[1][2][3][4] While less ubiquitous than its 5-methoxy or 5-bromo

counterparts, this scaffold has emerged as a critical intermediate in the development of P2X7

receptor antagonists—agents targeting neuroinflammation and CNS disorders. This guide

synthesizes the chemical utility of the 2-chloro-5-ethoxy motif, detailing its synthesis from 2-

chloro-5-hydroxybenzoic acid, its role in Structure-Activity Relationship (SAR) libraries, and its

potential in agrochemical and antibacterial applications.

Chemical Identity & Structural Significance
The core structure consists of a benzoic acid moiety substituted with a chlorine atom at the

ortho (2-) position and an ethoxy group at the meta (5-) position.
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Property Detail

Chemical Name 2-Chloro-5-ethoxybenzoic acid

CAS Number 1621681-59-1

Molecular Formula C₉H₉ClO₃

Molecular Weight 200.62 g/mol

Key Precursor
2-Chloro-5-hydroxybenzoic acid (CAS 56363-

84-9)

Pharmacophore Role
Lipophilic ether tail (5-position) +

Steric/Electronic anchor (2-Cl)

Medicinal Chemistry Rationale:

2-Chloro Substituent: Forces the carbonyl group out of planarity relative to the phenyl ring,

influencing the binding conformation in enzyme/receptor pockets. It also blocks metabolic

deactivation at the ortho position.

5-Ethoxy Substituent: Provides a lipophilic extension capable of engaging hydrophobic

pockets. In P2X7 antagonists, this position is often explored (e.g., methoxy vs. ethoxy vs.

fluoroalkoxy) to optimize blood-brain barrier (BBB) penetration and receptor affinity.

Synthetic Methodologies
The synthesis of 2-chloro-5-ethoxybenzoic acid is a robust, self-validating two-step protocol

starting from commercially available precursors.

2.1. Core Synthesis Pathway
The most reliable route involves the O-alkylation of 2-chloro-5-hydroxybenzoic acid. Direct

chlorination of 3-ethoxybenzoic acid is less favored due to regioselectivity issues (yielding

mixtures of 2- and 6-chloro isomers).

Step 1: Precursor Preparation (if not purchased)

Starting Material: 2-Chloro-5-aminobenzoic acid.[5]
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Reaction: Diazotization (

) followed by hydrolysis.

Yield: High purity 2-chloro-5-hydroxybenzoic acid.

Step 2: O-Alkylation (The Critical Step)

Reagents: Ethyl iodide (

) or Ethyl bromide (

), Potassium Carbonate (

).

Solvent: DMF or Acetone (reflux).

Mechanism: Williamson Ether Synthesis. The carboxylate is also esterified if not protected;

however, using 2 equivalents of base and alkyl halide followed by saponification is a

common variation to ensure complete conversion.

2.2. Visualization of Synthesis

2-Chloro-5-aminobenzoic acid 2-Chloro-5-hydroxybenzoic acid
(CAS 56363-84-9)

1. NaNO2, H2SO4
2. H2O, heat 2-Chloro-5-ethoxybenzoic acid

(CAS 1621681-59-1)

EtI, K2CO3
DMF, 60°C Adamantanyl Benzamides

(P2X7 Antagonists)

Amine Coupling
(PyBOP/EDC)

Click to download full resolution via product page

Caption: Synthetic route from amino-precursor to the bioactive benzamide derivatives.

Pharmacological Applications
3.1. P2X7 Receptor Antagonists (Neuroinflammation)
The most authoritative application of this scaffold lies in the development of P2X7 receptor

antagonists. The P2X7 receptor is an ATP-gated cation channel upregulated in microglia during

neuroinflammation (Alzheimer’s, MS).
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Mechanism: Small molecules containing the 2-chloro-5-alkoxybenzoic acid core coupled to

an adamantane amine (e.g., SMW139 analogues) bind to an allosteric site on the P2X7

receptor.

SAR Insight:

The adamantane moiety occupies a deep hydrophobic pocket.

The benzoic acid linker provides hydrogen bond acceptors (carbonyl).

The 5-alkoxy group (methoxy, ethoxy, or fluoroalkoxy) modulates metabolic stability and

lipophilicity. While SMW139 is a specific lead, the ethoxy-derivative is a standard analogue

synthesized to test steric tolerance in the binding pocket.

3.2. Antibacterial & Agrochemical Potential
Antibacterial: 2-chloro-5-nitrobenzoic acid derivatives exhibit activity against MRSA.[5][6][7]

The 5-ethoxy group acts as a bioisostere for the nitro group, offering a different electronic

profile (electron-donating vs. withdrawing) to tune solubility and toxicity.

Herbicides: The structural similarity to Dicamba (3,6-dichloro-2-methoxybenzoic acid)

suggests potential auxin-mimic activity, though the 2,5-substitution pattern is distinct.

Experimental Protocols
The following protocols are synthesized from standard medicinal chemistry practices for this

specific scaffold.

Protocol A: Synthesis of 2-Chloro-5-Ethoxybenzoic Acid
Dissolution: Dissolve 2-chloro-5-hydroxybenzoic acid (1.0 eq) in anhydrous DMF (5

mL/mmol).

Base Addition: Add finely ground

(2.5 eq). Stir at room temperature for 15 min.

Alkylation: Dropwise add Ethyl Iodide (1.2 eq).
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Note: If the ethyl ester is formed as a byproduct, perform a subsequent hydrolysis step

(LiOH/THF/H2O).

Reaction: Heat to 60°C for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 1:1).

Workup: Dilute with water, acidify to pH 3 with 1N HCl (precipitates the acid), and extract with

Ethyl Acetate.

Purification: Recrystallize from Ethanol/Water.

Protocol B: Amide Coupling (General Method for Derivatives)
Activation: Dissolve 2-chloro-5-ethoxybenzoic acid (1.0 eq) in DCM. Add EDC·HCl (1.2 eq)

and HOBt (1.2 eq).

Coupling: Add the amine (e.g., 1-adamantaneamine) (1.1 eq) and DIPEA (2.0 eq).

Incubation: Stir at RT for 12 hours.

Result: Yields the 2-chloro-5-ethoxy-N-(adamantan-1-yl)benzamide derivative.

Comparative Data: 5-Alkoxy Substituents

Substituent (R)
Lipophilicity
(cLogP)

Electronic Effect (

)

Primary
Application

-OCH₃ (Methoxy) Moderate Electron Donating
Standard P2X7 Leads

(e.g., SMW139)

-OCH₂CH₃ (Ethoxy) High Electron Donating
Probe for Steric

Bulk/Hydrophobicity

-NO₂ (Nitro) Low Electron Withdrawing
Antibacterial

precursors

-OH (Hydroxy) Low Electron Donating Synthetic Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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